Cas no 2138413-54-2 (4-(difluoromethyl)-1-ethyl-3-(4-fluoro-2-nitrophenyl)-1H-pyrazole)

• Product Name: 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-2-nitrophenyl)-1H-pyrazole
• CAS No: 2138413-54-2
• MF: C₁₂H₁₀F₃N₃O₂
• MW: 285.22191286087
• CID: 5877171
• PubChem ID: 165486846
• Update Time: 2025-11-01

4-(difluoromethyl)-1-ethyl-3-(4-fluoro-2-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-841063
• 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-2-nitrophenyl)-1H-pyrazole
• 2138413-54-2

• Inchi： 1S/C12H10F3N3O2/c1-2-17-6-9(12(14)15)11(16-17)8-4-3-7(13)5-10(8)18(19)20/h3-6,12H,2H2,1H3
• InChI Key： ZDGJUPKVQMKEFO-UHFFFAOYSA-N
• SMILES： FC(C1=CN(CC)N=C1C1C=CC(=CC=1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 285.07251106g/mol
• Monoisotopic Mass: 285.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-2-nitrophenyl)-1H-pyrazole

Recent Advances in the Study of 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-2-nitrophenyl)-1H-pyrazole (CAS: 2138413-54-2)

In recent years, the compound 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-2-nitrophenyl)-1H-pyrazole (CAS: 2138413-54-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique difluoromethyl and nitro-substituted phenyl groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The structural complexity and functional diversity of this compound make it a valuable candidate for further research and development.

Recent studies have focused on elucidating the mechanism of action of 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-2-nitrophenyl)-1H-pyrazole, particularly its interaction with target enzymes and receptors. One notable finding is its inhibitory effect on specific cytochrome P450 enzymes, which play a critical role in drug metabolism. This property suggests potential applications in drug-drug interaction studies and the development of combination therapies. Additionally, the compound's antimicrobial activity against resistant strains of bacteria and fungi has been explored, with preliminary results indicating a broad spectrum of efficacy.

The synthesis and optimization of 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-2-nitrophenyl)-1H-pyrazole have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in preclinical studies. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic fluorination, to improve the efficiency and scalability of the synthesis process. These developments are crucial for ensuring the compound's availability for further pharmacological evaluations.

In vivo studies have provided insights into the pharmacokinetic and pharmacodynamic properties of 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-2-nitrophenyl)-1H-pyrazole. The compound exhibits favorable bioavailability and tissue distribution, with a half-life that supports its potential as a therapeutic agent. However, challenges related to metabolic stability and toxicity profiles remain to be addressed. Ongoing research aims to optimize the compound's structure to enhance its safety and efficacy, paving the way for future clinical trials.

The potential applications of 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-2-nitrophenyl)-1H-pyrazole extend beyond its immediate therapeutic uses. Its unique chemical properties make it a valuable tool for probing biological systems and understanding enzyme mechanisms. Furthermore, its incorporation into drug discovery pipelines highlights its versatility as a scaffold for the development of new chemical entities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, the compound 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-2-nitrophenyl)-1H-pyrazole (CAS: 2138413-54-2) represents a promising area of research in chemical biology and medicinal chemistry. Recent advancements in its synthesis, mechanism of action, and therapeutic potential underscore its significance in the field. Continued investigation into its properties and applications will likely yield valuable insights and contribute to the development of novel treatments for various diseases. As research progresses, this compound may emerge as a key player in the next generation of pharmaceutical agents.